Cas no 31877-72-2 (2-amino-2-(4-methylcyclohexyl)acetic acid)

• Product Name: 2-amino-2-(4-methylcyclohexyl)acetic acid
• CAS No: 31877-72-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4712612
• PubChem ID: 21866451
• Update Time: 2024-03-01

2-amino-2-(4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• a-Amino-4-methyl-cyclohexaneacetic acid
• 2-amino-2-(4-methylcyclohexyl)acetic acid
• (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid
• (2S)-2-Amino-2-(4-methylcyclohexyl)acetic acid
• alpha-Amino-4-methyl-cyclohexaneacetic acid

• Inchi： 1S/C9H17NO2/c1-6-2-4-7(5-3-6)8(10)9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)
• InChI Key： UDUKPAOWJOMUSX-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives